4-Bromo-2-(trifluoromethyl)benzonitrile

• IUPAC Name: 4-bromo-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H3BrF3N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H
• InChI Key: XZZVLHLYHDELAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)C#N
• Molecular Formula: C8H3BrF3N
• DSSTOX Substance ID: DTXSID90624956
• Molecular Weight: 250.01 g/mol
• CAS RN: 191165-13-6

Description

“4-Bromo-2-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C8H3BrF3N. It is an intermediate for the synthesis of 4-Bromo-2-(trifluoromethyl)phenylacetic Acid (B688526), which is a useful intermediate for organic synthesis and other chemical processes.

Synthesis Analysis

The synthesis of “4-Bromo-2-(trifluoromethyl)benzonitrile” involves multiple steps. One common method involves the reaction of 2-fluorobenzonitrile with bromine in the presence of a Lewis acid catalyst such as aluminum trichloride.

Chemical Reactions Analysis

“4-Bromo-2-(trifluoromethyl)benzonitrile” can participate in various chemical reactions. For instance, it can react with tert-butyl nitrite and copper (II) bromide to form other compounds.

Physical And Chemical Properties Analysis

“4-Bromo-2-(trifluoromethyl)benzonitrile” is an off-white crystalline solid. It has a molecular weight of 250.02, a melting point of 43-44°C, a boiling point of 240°C, and a flash point of 99°C. It is insoluble in water but soluble in Chloroform, Dichloromethane, and Ethyl Acetate.

Scientific Research Applications

Synthesis of 4-Bromo-2-(trifluoromethyl)phenylacetic Acid

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Pharmaceutical Intermediate

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Synthesis of Diphenylthioethers

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Synthesis of 4-Iodobenzonitrile

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Suzuki Cross-Coupling Reactions

. It’s possible that “4-Bromo-2-(trifluoromethyl)benzonitrile” could be used in a similar manner.

Development of Greener Reaction Conditions

As mentioned above, 4-Bromobenzonitrile is used in developing greener reaction conditions. .

Mechanism of Action

Target of Action

It is known that this compound is an important organic synthesis intermediate and is used in the production of various pharmaceuticals, pesticides, dyes, fragrances, corrosion inhibitors, and liquid crystal materials .

Pharmacokinetics

It is soluble in chloroform, dichloromethane, and ethyl acetate , which suggests it may have good bioavailability when administered in a suitable formulation.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Bromo-2-(trifluoromethyl)benzonitrile. It should be stored in a dark place, sealed, and in a dry environment . These conditions help maintain the stability of the compound, ensuring its efficacy in the synthesis of other compounds.

Safety and Hazards

“4-Bromo-2-(trifluoromethyl)benzonitrile” is considered hazardous. It is harmful by inhalation, in contact with skin, and if swallowed. It is recommended to avoid contact with skin and eyes, not to breathe dust, mist, vapors, or spray, and to keep the compound in a dry, cool, and well-ventilated place.

Future Directions

“4-Bromo-2-(trifluoromethyl)benzonitrile” is an important organic synthesis raw material and intermediate. It has wide applications in medicine, pesticides, dyes, fragrances, corrosion inhibitors, and liquid crystal materials.

Synthesis routes and methods I

Procedure details

In a round bottom flask, 4-cyano-3-trifluoromethylaniline (20 g, 107.5 mmol) was solubilized in 300 mL of 47% aq HBr. This solution was cooled to 0° C. in an ice bath and NaNO2 (22.2 g, 322 mmol) was added slowly. Then CuBr (46.3 g, 322.5 mmol) was added slowly. After the addition, the ice bath was removed and the mixture was stirred at 20° C. for 3 hr. The mixture was cooled to 0° C. in an ice bath and 500 mL of water were added to get a yellow precipitate. Solid was filtered and washed successively with 10% aq. HCl (50 mL) and water (100 mL), and dried to give the product (23.5 g, 87%), 1H NMR (300 MHz, Acetone-d6)δ: 8.19 (s, 1H, C3—H), 8.16 (d, 1H, J=8 Hz, C6—H), 8.05 (d, 1H, J=8 Hz, C5—H).

Synthesis routes and methods II

Procedure details

To the cooled and vigorously stirred suspension of 4-amino-2-(trifluoromethyl)benzonitrile (5.00 g, 26.8 mmol) in 25 ml of concentrated hydrogen bromide a solution of sodium nitrite (1.85 g, 26.8 mmol) in 10 ml of water was added dropwise while keeping the temperature below 5° C. during the addition. This mixture was then poured into a solution of copper(I)bromide (3.85 g, 26.8 mmol) in 30 ml of concentrated hydrogen bromide and stirred at RT for two hours. The reaction mixture was then poured into an ice-water (300 ml) mixture and extracted four times with ethyl acetate. The combined extracts were washed with saturated sodium bicarbonate and water, dried and evaporated to dryness. Combiflash purification using heptane/ethyl acetate as eluent system afforded 5.1 g of the title product. 1H-NMR (400 MHz; d6-DMSO): δ 8.13 (d, 1H), 8.18 (d, 1H), 8.27 (s, 1H)